Cas no 824393-64-8 (Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)-)
824393-64-8 structure
Product Name:Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)-
CAS No:824393-64-8
MF:C13H12N2O3
MW:244.245983123779
CID:691914
PubChem ID:11265041
Update Time:2025-04-19
Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)-
- bis(3-hydroxy-6-methylpyridin-2-yl)methanone
- DTXSID60460560
- 824393-64-8
-
- Inchi: 1S/C13H12N2O3/c1-7-3-5-9(16)11(14-7)13(18)12-10(17)6-4-8(2)15-12/h3-6,16-17H,1-2H3
- InChI Key: WJEKVGCBZOOJDO-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C)N=C1C(C1C(=CC=C(C)N=1)O)=O
Computed Properties
- Exact Mass: 244.08479225g/mol
- Monoisotopic Mass: 244.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 83.3Ų
Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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